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Compound of Interest

Compound Name: Diallyl oxalate

Cat. No.: B1618031

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling reactive chemical compounds like Diallyl oxalate. This
guide provides immediate and essential safety protocols, logistical information for handling and
disposal, and detailed procedural guidance to foster a secure and efficient research
environment.

Chemical Identifier and Properties

Property Value Source
Chemical Name Diallyl oxalate [1]
CAS Number 615-99-6 [2]
Molecular Formula CsH1004 [1]
Molecular Weight 170.16 g/mol [1]
Appearance Colorless liquid [1]
Boiling Point 217 °C [3]
Density 1.1582 g/cm3 at 20 °C [3]
Flash Point 86.6 °C [3]

Hazard Identification and GHS Classification
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Diallyl oxalate is classified as a hazardous substance. The following table summarizes its

GHS classifications.

Hazard Class Category Hazard Statement Source
o H302: Harmful if
Acute Toxicity, Oral 4 [4]
swallowed
. H312: Harmful in
Acute Toxicity, Dermal 4 o [4]
contact with skin
) o H317: May cause an
Skin Sensitization 1 ) i ) [4]
allergic skin reaction
Serious Eye 1 H318: Causes serious 4]
Damage/Eye Irritation eye damage
Acute Toxicity, 4 H332: Harmful if 4]
Inhalation inhaled
Specific target organ
toxicity, single H335: May cause
Y, Sing 3 y 4]

exposure; Respiratory
tract irritation

respiratory irritation

Signal Word: Danger[4]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is critical when handling Diallyl oxalate to

prevent exposure.
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Recommended
PPE Category Equi . Standard Source
quipmen
Chemical splash OSHA 29 CFR

Eye and Face

Protection

goggles or a face
shield.

1910.133 or European  [5]
Standard EN166.

Skin Protection

Chemically resistant
gloves (e.g., nitrile,
neoprene). Inspect
gloves before use. A
lab coat or chemical-
resistant apron should

be worn.

[6]L7]

Respiratory Protection

Use in a well-
ventilated area or
under a chemical
fume hood. If
ventilation is
inadequate, a
NIOSH/MSHA or
European Standard
EN 149 approved
respirator should be

used.

[8]

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize risks associated with Diallyl

oxalate.

Handling:

» Work in a well-ventilated area, preferably within a chemical fume hood.[7]

e Avoid contact with skin, eyes, and clothing.[7]
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e Do not breathe vapors or mists.[6]

e Wash hands thoroughly after handling.[7]

o Use non-sparking tools for transfers.[8]

Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[6][7]

» Store away from incompatible materials such as strong oxidizing agents.[5][7]
o Protect from moisture.[8]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Protocol Source

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the
Eye Contact i

upper and lower eyelids. Seek

immediate medical attention.

[8]

Immediately flush skin with
plenty of water for at least 15
) minutes while removing
Skin Contact ) )
contaminated clothing and

shoes. Seek medical attention.

[8]

Move the victim to fresh air. If

not breathing, give artificial
Inhalation respiration. If breathing is

difficult, give oxygen. Seek

medical attention.[8]

Do not induce vomiting. If the
victim is conscious and alert,
give 2-4 cupfuls of milk or
Ingestion water. Never give anything by
mouth to an unconscious
person. Seek immediate

medical attention.[8]

Spill and Disposal Procedures

Spill Response:
o Evacuate the area and ensure adequate ventilation.
o Wear appropriate personal protective equipment (PPE) as outlined above.[6]

o Absorb the spill with an inert material such as vermiculite, sand, or earth.[8]
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o Collect the absorbed material using non-sparking tools and place it in a suitable, closed
container for disposal.[8]

e Clean the spill area thoroughly.

» Avoid runoff into storm sewers and ditches.[8]

Disposal:

» Dispose of Diallyl oxalate and any contaminated materials as hazardous waste.[6]
o Consult with a licensed professional waste disposal service.[6]

o Follow all federal, state, and local regulations for chemical waste disposal.[7]

Experimental Protocol: General Procedure for a
Reaction Using Diallyl Oxalate

This protocol provides a general workflow for using Diallyl oxalate as a reagent in a chemical
synthesis. Note: This is a template and must be adapted to the specific requirements of your
experiment.

e Preparation:
o Ensure the reaction will be conducted in a properly functioning chemical fume hood.
o Assemble and dry all necessary glassware.

o Don the appropriate personal protective equipment (PPE): chemical splash goggles, nitrile
gloves, and a lab coat.

e Reagent Handling:

o Measure the required amount of Diallyl oxalate using a clean, dry syringe or graduated
cylinder.

o Transfer the Diallyl oxalate to the reaction vessel under an inert atmosphere (e.g.,
nitrogen or argon) if the reaction is sensitive to air or moisture.
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e Reaction:

o Slowly add other reactants to the vessel containing Diallyl oxalate, monitoring the
reaction temperature.

o Maintain the reaction under the conditions specified in your experimental procedure (e.g.,
temperature, stirring speed).

e Work-up and Purification:
o Once the reaction is complete, quench the reaction mixture according to your protocol.
o Extract the product using an appropriate solvent.
o Wash the organic layer to remove any unreacted Diallyl oxalate and byproducts.
o Dry the organic layer over an anhydrous salt (e.g., sodium sulfate).
o Remove the solvent under reduced pressure.

o Purify the crude product using techniques such as column chromatography, distillation, or
recrystallization.

o Waste Disposal:

o Collect all liquid and solid waste containing Diallyl oxalate in a designated hazardous
waste container.

o Dispose of the waste according to institutional and regulatory guidelines.

Visual Workflow for Safe Handling of Diallyl Oxalate
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Start: Handling
Diallyl Oxalate

1. Don Personal
Protective Equipment (PPE)

2. Handle in a
Well-Ventilated Area

3. Initiate Spill 4. Use in
Response Protocol Experiment

5. Dispose of Waste
Properly

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Diallyl oxalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Diallyl Oxalate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1618031#personal-protective-equipment-for-
handling-diallyl-oxalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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